5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine

• IUPAC Name: 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine
• InChI: InChI=1S/C12H12BrN3O/c1-17-12-9(3-2-4-15-12)6-16-11-5-10(13)7-14-8-11/h2-5,7-8,16H,6H2,1H3
• InChI Key: QOPYIYNZCYXMQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)CNC2=CC(=CN=C2)Br
• Molecular Formula: C12H12BrN3O
• Molecular Weight: 294.15 g/mol

Description

5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine, also known as BRY, is a chemical compound that has gained significant attention in the field of scientific research. This compound is widely used in the development of new drugs and has shown promising results in various studies.

Mechanism of Action

5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine exerts its effects by binding to certain proteins and enzymes in the body. It has been found to bind to the ATP-binding site of protein kinases, inhibiting their activity and preventing the growth and proliferation of cancer cells. 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine also binds to beta-amyloid peptides, preventing their aggregation and reducing the formation of amyloid plaques in the brain. Moreover, 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine has been found to activate the Nrf2/ARE pathway, leading to the upregulation of antioxidant enzymes and the protection of dopaminergic neurons.
Biochemical and Physiological Effects
5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of protein kinases, leading to the inhibition of cancer cell growth and proliferation. 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine has also been found to reduce the aggregation of beta-amyloid peptides, preventing the formation of amyloid plaques in the brain. Moreover, 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine has been found to activate the Nrf2/ARE pathway, leading to the upregulation of antioxidant enzymes and the protection of dopaminergic neurons.

Advantages and Limitations for Lab Experiments

5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine has also been shown to be effective in various in vitro and in vivo studies, making it a potential candidate for drug development. However, 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine has some limitations as well. It has been found to have low solubility in water, which can affect its bioavailability. Moreover, 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine has not been extensively studied in humans, and its safety and efficacy in clinical trials are yet to be determined.

Future Directions

There are several future directions for 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine research. One potential direction is the development of 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine-based drugs for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is the optimization of the synthesis method to improve the yield and purity of 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine. Moreover, further studies are needed to determine the safety and efficacy of 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine in humans, which can pave the way for clinical trials. Additionally, the mechanism of action of 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine needs to be further elucidated to understand its effects on different proteins and enzymes in the body.

Synthesis Methods

5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine can be synthesized through a multistep process that involves the coupling of 2-methoxypyridine-3-boronic acid with 5-bromo-3-chloropyridine, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine has been extensively used in scientific research, particularly in the development of new drugs. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. It has also been shown to inhibit the aggregation of amyloid-beta peptides, which are responsible for the development of Alzheimer's disease. Additionally, 5-bromo-N-[(2-methoxypyridin-3-yl)methyl]pyridin-3-amine has been found to protect dopaminergic neurons, which are damaged in Parkinson's disease.